Cas no 1820711-67-8 (tert-butyl N-(3-bromo-6-chloro-2-fluoro-phenyl)carbamate)

• Product Name: tert-butyl N-(3-bromo-6-chloro-2-fluoro-phenyl)carbamate
• CAS No: 1820711-67-8
• MF: C₁₁H₁₂BrClFNO₂
• MW: 324.573884963989
• MDL: MFCD28127019
• CID: 4620799
• PubChem ID: 99770365
• Update Time: 2025-06-08

tert-butyl N-(3-bromo-6-chloro-2-fluoro-phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-6-chloro-2-fluoro-phenyl)carbamate
• CS-0372289
• 3-Bromo-6-chloro-2-fluoroaniline, N-BOC protected, tech.
• MFCD28127019
• SY311843
• 1820711-67-8
• 3-Bromo-6-chloro-2-fluoro-N-Boc-aniline
• 1-(Boc-amino)-3-bromo-6-chloro-2-fluorobenzene
• 3-Bromo-6-chloro-2-fluoroaniline, N-BOC protected, tech
• 3-Bromo-6-chloro-2-fluoroaniline,n-bocprotected
• 3-Bromo-6-chloro-2-fluoroaniline, n-boc protected
• TERT-BUTYL N-(3-BROMO-6-CHLORO-2-FLUOROPHENYL)CARBAMATE
• EN300-12576519
• E88532
• tert-Butyl (3-bromo-6-chloro-2-fluorophenyl)carbamate

• MDL： MFCD28127019
• Inchi： 1S/C11H12BrClFNO2/c1-11(2,3)17-10(16)15-9-7(13)5-4-6(12)8(9)14/h4-5H,1-3H3,(H,15,16)
• InChI Key： JGBBDTFBCUJLOD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 322.97240g/mol
• Monoisotopic Mass: 322.97240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų